Cas no 14350-67-5 (Ormosinine)

• Product Name: Ormosinine
• CAS No: 14350-67-5
• MF: C₄₀H₆₆N₆
• MW: 631.01g/mol
• CID: 153238
• Update Time: 2024-03-01

Ormosinine Chemical and Physical Properties

Names and Identifiers

• 15H-1,5-Imino-10,15a-methano-1H,6H,9H-5a,14a-diazadibenz[b,fg]octalene,tetradecahydro-4-[(6R)-6-[(4aS,6S,6aR,13R,13aR)-tetradecahydro-6,13-methano-2H-dipyrido[1,2-a:3',2'-e]azocin-13-yl]-2-piperidinyl]-,(1R,5R,8aS,10S,10aR,15aR,15bR)- (9CI)
• 15H-1,5-Imino-10,15a-methano-1H,6H,9H-5a,14a-diazadibenz[b,fg]octalene,tetradecahydro-4-[(6R)-6-[(4aS,6S,6aR,13R,13aR)-tetrad
• 15H-1,5-Imino-10,15a-methano-1H,6H,9H-5a,14a-diazadibenz[b,fg]octalene,tetradecahydro-4-[(6R)-6-[(4aS,6S,6aR,13R,13aR)-tetradecahydro-6,13-methano-2H-dipyrido[1,2-a:3',2'-e]azocin-13-yl]-2-piperidinyl
• Ormosinine
• 21-Ormosanin-20-yl panamine
• CID 102156108
• 15H-1,5-Imino-10,15a-methano-1H,6H,9H-5a,14a-diazadibenz[b,fg]octalene, tetradecahydro-4-[(6R)-6-[(4aS,6S,6aR,13R,13aR)-tetradecahydro-6,13-methano-2H-dipyrido[1,2-a:3',2'-e]azocin-13-yl]-2-piperidinyl]-, (1R,5R,8aS,10S,10aR,15aR,15bR)- (9CI)

• Inchi： 1S/C40H66N6/c1-3-17-44-24-39(22-28(32(44)11-1)20-26-8-6-16-41-36(26)39)34-13-5-10-31(42-34)30-14-15-35-40-23-29(33-12-2-4-18-45(33)25-40)21-27-9-7-19-46(37(27)40)38(30)43-35/h26-38,41-43H,1-25H2/t26-,27-,28-,29-,30?,31?,32+,33+,34+,35+,36+,37+,38+,39-,40+/m0/s1
• InChI Key： AALLVKSRUNOPFP-HNCJSFPSSA-N
• SMILES： N12CCC[C@H]3C[C@@H]4[C@H]5CCCCN5C[C@](C4)([C@H]4CCC(C5CCC[C@H]([C@]67CN8CCCC[C@@H]8[C@@H](C[C@@H]8CCCN[C@@H]68)C7)N5)[C@@H]1N4)[C@H]23

Computed Properties

• Exact Mass: 630.535
• Monoisotopic Mass: 630.535
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 46
• Rotatable Bond Count: 2
• Complexity: 1160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 14
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8

Experimental Properties

• Density: 1.2
• Melting Point: 219-220°
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.634
• pka: 10.91±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Lupin alkaloids Ormosia-type alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Lupin alkaloids Aloperine and related alkaloids Ormosia-type alkaloids